3-(Trifluoromethoxy)isonicotinic acid
Overview
Description
3-(Trifluoromethoxy)isonicotinic acid is a chemical compound with the formula C7H4F3NO3 . It is a derivative of isonicotinic acid, which is a pyridine with a carboxylic acid substituent at the 4-position . The trifluoromethoxy group can be seen as a methoxy group whose hydrogen atoms are replaced by fluorine atoms .
Molecular Structure Analysis
The molecular structure of 3-(Trifluoromethoxy)isonicotinic acid involves a trifluoromethoxy group attached to the isonicotinic acid molecule . The exact conformation and electronic properties would require further investigation .Physical And Chemical Properties Analysis
3-(Trifluoromethoxy)isonicotinic acid has a molecular weight of 207.11 . Other physical and chemical properties, such as melting point, boiling point, and solubility, are not explicitly mentioned in the available literature.Scientific Research Applications
Trifluoromethoxylation Reagents
The trifluoromethoxy (CF3O) group, which includes “3-(Trifluoromethoxy)isonicotinic acid”, has become a novel moiety in various fields because of its unique features . Several innovative reagents have been developed to facilitate the trifluoromethoxylation reaction and make CF3O-containing compounds more accessible .
Chemical Synthesis
“3-(Trifluoromethoxy)isonicotinic acid” is used in chemical synthesis . Its unique properties make it a valuable compound in the creation of other complex molecules .
Diesel Fuel Precursors
This compound has been explored for the solvent-free conversion of 2-methylfuran to diesel fuel precursors of C15 and C20 units via a tandem ring opening followed by condensation sequence .
Plant Immunity
In the field of plant immunity, “3-(Trifluoromethoxy)isonicotinic acid” could potentially play a role. Although the specific application of this compound is not mentioned, similar compounds have been found to mediate transcriptional reprogramming .
Construction of Metal-Organic Frameworks
Fluorine-substituted isonicotinic acid derivatives, which include “3-(Trifluoromethoxy)isonicotinic acid”, have been used as ligands to construct metal-organic frameworks combined with transition metal and lanthanide .
Pharmaceutical Research
Due to its unique properties, “3-(Trifluoromethoxy)isonicotinic acid” could potentially be used in pharmaceutical research . However, more research is needed to fully understand its potential applications in this field .
Safety And Hazards
properties
IUPAC Name |
3-(trifluoromethoxy)pyridine-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F3NO3/c8-7(9,10)14-5-3-11-2-1-4(5)6(12)13/h1-3H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QIWGPEMCDIXJPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C(=O)O)OC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F3NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Trifluoromethoxy)isonicotinic acid | |
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